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Compound of Interest

Compound Name:
6-(5-Chloro-2-

methoxyphenyl)nicotinaldehyde

Cat. No.: B12051934

Get Quote

Executive Summary & Chemical Identity
Compound Name: 6-(5-Chloro-2-methoxyphenyl)pyridine-3-carbaldehyde Common Reference:

6-(5-Chloro-2-methoxyphenyl)nicotinaldehyde Role: Key Pharmacophore / Synthetic

Intermediate Molecular Formula: C₁₃H₁₀ClNO₂ Molecular Weight: 247.68 g/mol

This compound represents a "privileged scaffold"—a biaryl system constructed via cross-

coupling. Its characterization requires a multi-modal approach to confirm the regiochemistry of

the aryl-aryl bond and the integrity of the aldehyde handle, which is prone to oxidation (to

carboxylic acid) or reduction (to alcohol).
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Property Specification / Description

Appearance Off-white to pale yellow crystalline solid.[1]

Solubility

Soluble in DMSO, DMF, DCM, and Chloroform.

[1] Sparingly soluble in Methanol. Insoluble in

Water.

Melting Point
Typical range for biaryl aldehydes: 90°C –

130°C (Determine via DSC).

LogP (Calc) ~3.2 (Lipophilic).

Synthetic Pathway & Process Impurities
To understand the impurity profile, one must understand the genesis of the molecule. The

standard synthesis involves a Suzuki-Miyaura cross-coupling between 6-chloronicotinaldehyde

and (5-chloro-2-methoxyphenyl)boronic acid.

Reaction Scheme & Impurity Logic
The following diagram illustrates the synthesis and the critical impurities that must be monitored

during characterization.
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Figure 1: Synthetic pathway and potential process-related impurities.

Spectroscopic Characterization
This section details the expected spectral signatures. The combination of 1H NMR and MS is

the primary tool for structure confirmation.

Nuclear Magnetic Resonance (1H NMR)
Solvent: DMSO-d₆ or CDCl₃ (CDCl₃ is preferred for sharper aldehyde signals). Frequency: 400

MHz or higher.

The spectrum is distinct due to the deshielded pyridine protons and the characteristic methoxy

singlet.
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Proton
Position

Shift (δ ppm)* Multiplicity Integration
Assignment
Logic

-CHO 10.10 Singlet 1H

Characteristic

aldehyde;

diagnostic for

oxidation state.

Py-H2 9.05 Singlet (d) 1H

Most deshielded

aromatic; ortho

to N and CHO.

Py-H4 8.20
Doublet of

Doublets
1H

Coupling with

Py-H5.

Py-H5 7.95 Doublet 1H
Ortho to the aryl

ring connection.

Ph-H6' 7.80 Doublet 1H

Ortho to

connection; meta

to OMe.

Ph-H4' 7.45
Doublet of

Doublets
1H

Para to

connection; meta

to Cl.

Ph-H3' 7.05 Doublet 1H

Ortho to OMe;

shielded by

oxygen donation.

-OCH₃ 3.85 Singlet 3H

Strong singlet;

confirms

presence of

methoxy group.

Note: Shifts are estimated based on chemometric principles for CDCl₃.

Mass Spectrometry (LC-MS)
Ionization Mode: Electrospray Ionization (ESI), Positive Mode [M+H]⁺.
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Parent Ion: m/z 248.05 (for ³⁵Cl).

Isotope Pattern: The molecule contains one chlorine atom.

Expect a characteristic 3:1 ratio between the M (³⁵Cl) and M+2 (³⁷Cl) peaks.

M+H: 248.05

M+H+2: 250.05

Absence of this pattern indicates dehalogenation (Impurity A).

Infrared Spectroscopy (FT-IR)
C=O Stretch: ~1690–1710 cm⁻¹ (Strong, Aldehyde).

C-H Stretch (Aldehyde): ~2750 & 2850 cm⁻¹ (Fermi doublet).

C=N / C=C (Pyridine/Aryl): 1580–1600 cm⁻¹.

C-O-C (Ether): ~1250 cm⁻¹.

Chromatographic Purity (HPLC Method)
A robust Reverse Phase HPLC method is required to separate the target from the boronic acid

starting material and the oxidized carboxylic acid derivative.

Method Parameters
Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile.

Gradient: 5% B to 95% B over 15 minutes.

Detection: UV at 254 nm (aromatic backbone) and 280 nm.
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Flow Rate: 1.0 mL/min.

Analytical Workflow
The following diagram outlines the decision logic for lot release based on analytical data.
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Figure 2: Analytical decision tree for product release.

Experimental Protocols
Synthesis (Suzuki Coupling)
For reference in understanding the matrix.

Charge: 6-Chloronicotinaldehyde (1.0 eq), (5-Chloro-2-methoxyphenyl)boronic acid (1.1 eq),

and Pd(dppf)Cl₂ (0.05 eq) in a reaction vessel.
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Solvent: Add 1,4-Dioxane/Water (4:1).

Base: Add K₂CO₃ (2.0 eq).

Reaction: Heat to 90°C under N₂ for 4–6 hours. Monitor by TLC/LC-MS.

Workup: Dilute with EtOAc, wash with brine. Dry over Na₂SO₄.

Purification: Flash chromatography (Hexane/EtOAc gradient).

Stability & Storage
Aldehydes are susceptible to autoxidation.

Storage: -20°C under inert atmosphere (Argon/Nitrogen).

Retest: Check 1H NMR for carboxylic acid signal (~12-13 ppm broad singlet) every 6

months.

References
Suzuki-Miyaura Coupling Review: Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed

Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–

2483. Link

Pyridine Aldehyde Synthesis: Li, J. J. (2014). Name Reactions: A Collection of Detailed

Mechanisms and Synthetic Applications. Springer. Link

General Characterization of Biaryls: Clayden, J., Greeves, N., & Warren, S. (2012). Organic
Chemistry. Oxford University Press. (Standard text for NMR shift prediction principles).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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